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N,N-Dimethylethylamine (DMEA), IUPAC name N,N-Dimethylethanamine, is a volatile,
colorless to pale yellow liquid tertiary aliphatic amine with a characteristic strong, fishy, or
ammonia-like odor.[1][2] As a versatile organic compound, DMEA serves as a crucial
component in numerous industrial and research applications. Its primary roles include acting as
a catalyst in the production of polyurethanes and epoxy resins, particularly in the foundry
industry for the "cold-box" sand core process.[1][3] It also functions as an intermediate in the
synthesis of quaternary ammonium compounds, as a stabilizer for chlorinated hydrocarbons,
and as a reagent in the synthesis of pharmaceuticals and agrochemicals.[4][5]

The efficacy of DMEA in these applications is intrinsically linked to its purity and stability.
Degradation not only reduces the potency of the amine but can also introduce impurities that
may interfere with sensitive chemical processes, compromise final product quality, and pose
unforeseen safety risks. This guide provides a comprehensive technical overview of the factors
influencing the stability of DMEA and outlines field-proven protocols for its optimal storage,
handling, and stability assessment, tailored for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Physicochemical Properties of N,N-Dimethylethylamine
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A thorough understanding of the fundamental physicochemical properties of DMEA is the
cornerstone of its safe handling and storage. These properties dictate its volatility, flammability,
and reactivity.

Property Value Reference(s)
CAS Number 598-56-1 [31[4]
Molecular Formula CsH11N [1114]
Molecular Weight 73.14 g/mol [1][4]
Appearance (.Zlejdr, colorless to pale yellow (]
liquid
Boiling Point 36-38 °C (97-100 °F) [1][6]
Melting Point -140 °C (-220 °F) [1][6]
Density 0.675 g/mL at 25 °C [1][6]
Vapor Pressure ~495 mmHg at 20 °C [3][6]
Flash Point -28 °C (-18.4 °F) (closed cup) [1][6]
Water Solubility Miscible [1112]

Part 1: Chemical Stability and Degradation
Pathways

While DMEA is considered stable under optimal conditions, its chemical nature makes it
susceptible to degradation via several pathways, primarily oxidation and, to a lesser extent,
reactions initiated by contaminants.[2][7] Understanding these mechanisms is critical for
developing effective stabilization and storage strategies.

Oxidative Degradation

Oxidation is the most significant degradation pathway for DMEA under typical storage
conditions. The presence of atmospheric oxygen, especially when catalyzed by light or trace
metal impurities, can initiate a free-radical chain reaction.
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The proposed mechanism begins with a one-electron oxidation of the nitrogen atom, forming a
nitrogen-centered radical cation.[7] This highly reactive intermediate rapidly undergoes
deprotonation at an adjacent carbon (an a-carbon), yielding a neutral a-aminoalkyl radical. This
carbon-centered radical is the key intermediate that reacts with molecular oxygen, leading to a
cascade of products.[7]

The primary and most stable oxidation product is Dimethylethylamine N-oxide (DMEAO).[4]
This is a common metabolic product in biological systems and is formed via direct oxygen
transfer to the nitrogen lone pair.[4][8] Further oxidation and side reactions can yield a variety
of secondary degradation products, including:

N,N-Dimethylformamide

Formaldehyde

Acetaldehyde

Smaller amines (via dealkylation)

Nitrogen oxides (under combustion conditions)[7][9]
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N,N-Dimethylethylamine
(CH3)2NC2zHs

[O] (e.g., Oz, Peroxide)

e + [O] (Direct Oxidation)

Nitrogen Radical Cation
[(CH3)2NC2zHs]e+

a-Aminoalkyl Radical
(CH3)2NCeHCH3

+ O2
(Radical Cascade)

Figure 1: Primary Oxidative Degradation Pathway of DMEA
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Figure 2: Workflow for Optimal DMEA Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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